N-(9,9-dimethyl-7-oxo-7,8,9,10-tetrahydronaphtho[1,2-b]benzofuran-5-yl)thiophene-2-sulfonamide

Specification

• CAS No.: 518053-41-3
• Molecular Formula: C22H19NO4S2
• Molecular Weight: 425.5g/mol
• IUPAC Name: N-(9,9-dimethyl-7-oxo-8,10-dihydronaphtho[1,2-b][1]benzofuran-5-yl)thiophene-2-sulfonamide
• Standard InChI: InChI=1S/C22H19NO4S2/c1-22(2)11-17(24)20-15-10-16(23-29(25,26)19-8-5-9-28-19)13-6-3-4-7-14(13)21(15)27-18(20)12-22/h3-10,23H,11-12H2,1-2H3
• Standard InChI Key: YUWDZPOHTUDBLR-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(=O)C1)C3=C(O2)C4=CC=CC=C4C(=C3)NS(=O)(=O)C5=CC=CS5)C
• Canonical SMILES: CC1(CC2=C(C(=O)C1)C3=C(O2)C4=CC=CC=C4C(=C3)NS(=O)(=O)C5=CC=CS5)C

Introduction

N-(9,9-dimethyl-7-oxo-7,8,9,10-tetrahydronaphtho[1,2-b]benzofuran-5-yl)thiophene-2-sulfonamide is a complex organic compound with a molecular formula of C22H19NO4S2 and a molecular weight of approximately 425.52 g/mol. This compound is of interest due to its unique structural features, which combine a benzofuran core with a thiophene sulfonamide moiety.

Synthesis and Preparation

While specific synthesis protocols for N-(9,9-dimethyl-7-oxo-7,8,9,10-tetrahydronaphtho[1,2-b]benzofuran-5-yl)thiophene-2-sulfonamide are not detailed in the available literature, compounds with similar structures often involve multi-step syntheses. These typically include the formation of the benzofuran core followed by the introduction of the thiophene sulfonamide moiety through nucleophilic substitution or other coupling reactions.

Biological Activity and Potential Applications

Although specific biological activity data for this compound are not readily available, compounds with similar sulfonamide moieties have shown antimicrobial and anticancer properties. The structural complexity and the presence of a sulfonamide group suggest potential applications in medicinal chemistry, particularly in the development of new antimicrobial or anticancer agents.

Research Findings and Future Directions

Given the lack of detailed research findings specific to N-(9,9-dimethyl-7-oxo-7,8,9,10-tetrahydronaphtho[1,2-b]benzofuran-5-yl)thiophene-2-sulfonamide, future studies should focus on its synthesis, biological evaluation, and structure-activity relationships. Molecular docking studies could provide insights into its potential binding modes with biological targets, guiding further optimization efforts.